2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-benzyl-4-[(2,5-difluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H24F2N2O/c21-18-6-7-20(22)17(12-18)14-23-9-10-24(19(15-23)8-11-25)13-16-4-2-1-3-5-16/h1-7,12,19,25H,8-11,13-15H2
• InChI Key: MNTVHNTUDZIHIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=C(C=CC(=C2)F)F)CCO)CC3=CC=CC=C3
• Molecular Formula: C20H24F2N2O
• Molecular Weight: 346.4 g/mol

Description

2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that belongs to the class of piperazine derivatives. The compound has been widely studied for its potential application in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of 2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed that the compound acts as a modulator of the GABAergic system. It has been found to enhance the activity of GABA receptors in the brain, which leads to an increase in the inhibitory neurotransmitter activity. This results in the reduction of anxiety and depression symptoms.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol has a number of biochemical and physiological effects. The compound has been found to reduce inflammation and pain in animal models. It has also been shown to have anxiolytic and sedative effects in rodents. In addition, the compound has been found to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol in lab experiments is that it has a high degree of selectivity for GABA receptors. This makes it a useful tool for studying the GABAergic system. However, one limitation of using this compound is that it has a relatively short half-life in the body. This can make it difficult to study the long-term effects of the compound.

Future Directions

There are a number of future directions for the study of 2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol. One potential area of research is the development of new drugs based on the structure of this compound. Another potential area of research is the study of the long-term effects of the compound in animal models. Finally, the compound could be studied for its potential application in the treatment of other neurological disorders such as epilepsy and Parkinson's disease.
Conclusion:
In conclusion, 2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol is a compound that has been widely studied for its potential application in the field of medicine and pharmacology. The compound has been found to exhibit anti-inflammatory, analgesic, and anxiolytic properties. It has also been studied for its potential application in the treatment of various neurological disorders. The compound acts as a modulator of the GABAergic system and has a number of biochemical and physiological effects. There are a number of future directions for the study of this compound, including the development of new drugs and the study of its long-term effects.

Synthesis Methods

The synthesis of 2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol involves the reaction of 1-benzyl-4-(2,5-difluorobenzyl)piperazine with ethylene glycol in the presence of a catalyst. The reaction takes place under reflux conditions and the product is obtained in high yield.

Scientific Research Applications

2-[1-benzyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol has been studied for its potential application in the field of medicine and pharmacology. The compound has been found to exhibit anti-inflammatory, analgesic, and anxiolytic properties. It has also been studied for its potential application in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.